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Compound of Interest

Compound Name: 2-Amidinothiophene hydrochloride

Cat. No.: B1333689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thiophene-2-carboximidamide
hydrochloride (CAS Number: 54610-70-7), a pivotal compound in medicinal chemistry and drug
discovery. This document details its chemical and physical properties, a robust experimental

protocol for its synthesis, and insights into its biological significance, particularly as a modulator
of key signaling pathways.

Compound Identification and Properties

Thiophene-2-carboximidamide hydrochloride, also known as 2-Amidinothiophene
hydrochloride, is a thiophene derivative with significant potential in pharmacological research.
Its fundamental properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1333689?utm_src=pdf-interest
https://www.benchchem.com/product/b1333689?utm_src=pdf-body
https://www.benchchem.com/product/b1333689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 54610-70-7 [1]

Molecular Formula CsH7CIN2S [2]

Molecular Weight 162.64 g/mol [31[4]
Appearance Off-white solid [4]

Melting Point 172-175°C [2]

Boiling Point 220.8°C at 760 mmHg [2]

Flash Point 87.3°C [2]

Purity Typically >95%

Solubility No information available

Synthesis of Thiophene-2-carboximidamide

Hydrochloride

The synthesis of Thiophene-2-carboximidamide hydrochloride is most effectively achieved via

the Pinner reaction, a well-established method for converting nitriles into imidates, which are

then readily converted to amidines.[5][6][7]

Experimental Protocol: Pinner Reaction

This protocol outlines the synthesis of Thiophene-2-carboximidamide hydrochloride from 2-

cyanothiophene.

Materials:

2-Cyanothiophene

Anhydrous Ethanol

Anhydrous Diethyl Ether

Dry Hydrogen Chloride (gas)
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Ammonia (gas) or Ammonium Carbonate

Round-bottom flask

Gas inlet tube

Magnetic stirrer

Ice bath

Filtration apparatus
Procedure:
o Formation of the Imidate Salt (Pinner Salt):

o In a flame-dried round-bottom flask equipped with a magnetic stirrer and a gas inlet tube,
dissolve 2-cyanothiophene in a mixture of anhydrous ethanol and anhydrous diethyl ether.

o Cool the solution in an ice bath to 0°C.

o Bubble dry hydrogen chloride gas through the stirred solution. The reaction is exothermic,
SO maintain the temperature at or below 0°C.

o Continue the addition of HCI until the reaction is complete, which can be monitored by
thin-layer chromatography (TLC).

o The ethyl 2-thiophenecarboximidate hydrochloride will precipitate as a white solid.

o Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under
vacuum.

e Conversion to the Amidine:
o Suspend the dried ethyl 2-thiophenecarboximidate hydrochloride in anhydrous ethanol.

o Cool the suspension in an ice bath.
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o Bubble anhydrous ammonia gas through the suspension with vigorous stirring until the
reaction is complete (monitor by TLC). Alternatively, the imidate salt can be treated with

ammonium carbonate.[8]
o Upon completion, the reaction mixture is filtered to remove any inorganic salts.

o The filtrate is concentrated under reduced pressure to yield the crude Thiophene-2-
carboximidamide hydrochloride.

o The crude product can be purified by recrystallization from a suitable solvent system (e.qg.,
ethanol/ether).

Synthesis Workflow
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Step 1: Pinner Salt Formation

2-Cyanothiophene + Anhydrous Ethanol

Reaction

Dry HCl gas in
Anhydrous Diethyl Ether (0°C)

Ethyl 2-thiophenecarboximidate hydrochloride
(Pinner Salt)

Reaction

Step 2: Amidine Formation

Anhydrous Ammonia (gas) or
Ammonium Carbonate in Ethanol

Thiophene-2-carboximidamide hydrochloride

Purification

y

Recrystallization

Pure Thiophene-2-carboximidamide hydrochloride

Click to download full resolution via product page

Caption: Synthesis of Thiophene-2-carboximidamide HCI via the Pinner Reaction.
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Biological Activity and Signaling Pathways

Thiophene-2-carboximidamide and its derivatives have emerged as potent and selective
inhibitors of neuronal nitric oxide synthase (nNOS).[9][10][11][12] Overproduction of nitric oxide
(NO) by nNOS is implicated in various neurodegenerative diseases and certain cancers,
making NnNOS a significant therapeutic target.[9][12]

Mechanism of Action: nNOS Inhibition

Neuronal nitric oxide synthase is a calcium/calmodulin-dependent enzyme that catalyzes the
production of nitric oxide (NO) from L-arginine.[13] NO is a critical signaling molecule in the
nervous system. Thiophene-2-carboximidamide acts as a competitive inhibitor of nNOS, likely
by mimicking the guanidinium group of the natural substrate L-arginine and binding to the
active site of the enzyme.[9] This inhibition reduces the overproduction of NO, thereby
mitigating its downstream pathological effects.

Neuronal Nitric Oxide Synthase (hNOS) Signaling
Pathway

The following diagram illustrates the canonical nNOS signaling pathway and the point of
inhibition by Thiophene-2-carboximidamide hydrochloride.
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Caption: Inhibition of the nNOS signaling pathway by Thiophene-2-carboximidamide HCI.
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Safety Information

Thiophene-2-carboximidamide hydrochloride is classified as a hazardous substance. It is
known to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4]

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

Wash skin thoroughly after handling.

Wear protective gloves, eye protection, and face protection.[3][4]

If on skin, wash with plenty of water.[3][4]

If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[3][4]

For detailed safety information, please refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333689#2-amidinothiophene-hydrochloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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